Cas no 7279-74-5 (L-Phenyl-4-t-alanine(9CI))

• Product Name: L-Phenyl-4-t-alanine(9CI)
• CAS No: 7279-74-5
• MF: C₉H₁₁NO₂
• MW: 167.197251796722
• CID: 562889
• PubChem ID: 53731876
• Update Time: 2025-04-19

L-Phenyl-4-t-alanine(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenyl-4-t-alanine(9CI)
• L-[4-3H]PHENYLALANINE
• Alanine,phenyl-p-t-, L- (8CI)
• Phenylalanine-4-t
• L-(4-3H)Phenylalanine
• 7279-74-5
• UNII-Q48KJA6RS4
• L-Phenyl-4-t-alanine
• Alanine, phenyl-p-t-, L-
• L-Phenylalanine-4-t
• Q48KJA6RS4
• 4-tritio-phenylalanine

• Inchi： 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1/i1T
• InChI Key： COLNVLDHVKWLRT-MVHVPTFXSA-N
• SMILES： OC([C@H](CC1C=CC([3H])=CC=1)N)=O

Computed Properties

• Exact Mass: 167.087202843g/mol
• Monoisotopic Mass: 167.087202843g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives